4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide

Specification

• CAS No.: 1021026-89-0
• Molecular Formula: C19H20FN3O3
• Molecular Weight: 357.385
• IUPAC Name: 4-acetamido-N-[2-[[2-(4-fluorophenyl)acetyl]amino]ethyl]benzamide
• Standard InChI: InChI=1S/C19H20FN3O3/c1-13(24)23-17-8-4-15(5-9-17)19(26)22-11-10-21-18(25)12-14-2-6-16(20)7-3-14/h2-9H,10-12H2,1H3,(H,21,25)(H,22,26)(H,23,24)
• Standard InChI Key: NCPQNAMLAXFFCB-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)CC2=CC=C(C=C2)F

Introduction

The compound 4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide is a complex organic molecule that belongs to the class of benzamides. It features a benzamide core with additional functional groups, including an acetamido group and a fluorophenyl moiety, which contribute to its potential biological activity. This compound is of interest in medicinal chemistry due to its structural complexity and potential interactions with biological targets.

Synthesis

The synthesis of 4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide would typically involve several steps, including amide bond formation and the incorporation of the fluorophenyl group. Common methods for synthesizing similar compounds involve the use of coupling reagents like TBTU (2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethylaminium tetrafluoroborate) in the presence of a base such as DIEA (N,N-diisopropylethylamine).

Biological Activity and Applications

While specific biological activity data for 4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide is not available, compounds with similar structures are often investigated for their potential therapeutic benefits. The presence of a fluorophenyl group and acetamido functionalities suggests potential interactions with enzymes or receptors, which could be relevant in drug discovery.

Table: Comparison of Related Compounds

Compound	Molecular Formula	Biological Activity
4-acetamido-N-(2-amino-4-fluorophenyl)benzamide	C15H14FN3O2	HDAC3 inhibitor
N-(2-(Benzylamino)ethyl)-4-(naphthalene-1-sulfonamido)benzamide	Not specified	Designed based on PPARγ partial agonist
2-{4-[2-(4-chlorophenyl)acetamido]phenyl}-N-(2-methoxyethyl)acetamide	Not specified	Potential applications in medicinal chemistry